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Compound of Interest

Compound Name: 3-Bromo-DL-phenylalanine

Cat. No.: B556634 Get Quote

Technical Guide: 3-Bromo-DL-phenylalanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-DL-phenylalanine, a

synthetic amino acid derivative with significant potential in neuroscience research and drug

development. This document outlines its chemical properties, biological activities, and

experimental applications, with a focus on its role as a modulator of glutamatergic

neurotransmission.

Core Compound Information
3-Bromo-DL-phenylalanine is a derivative of the essential amino acid phenylalanine. The

introduction of a bromine atom to the phenyl ring alters its electronic properties and steric

profile, leading to unique biological activities.

Property Value Reference

CAS Number 30163-20-3 [1]

Molecular Weight 244.09 g/mol [1]

Molecular Formula C₉H₁₀BrNO₂
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Biological Activity and Applications
3-Bromo-DL-phenylalanine and its analogs are valuable tools in pharmaceutical research,

particularly in the study of protein interactions and enzyme mechanisms.[2] They serve as

versatile building blocks for the synthesis of novel pharmaceutical agents, especially those

targeting neurological disorders.[2] The brominated phenyl group can influence a drug

candidate's lipophilicity, metabolic stability, and binding affinity to target receptors.

Research on the closely related compound, 3,5-dibromo-L-phenylalanine, has demonstrated its

complex modulatory effects on the glutamatergic system. This analog has been shown to:

Act as a partial agonist at the glutamate-binding site of NMDA receptors.[3]

Depress presynaptic glutamate release.[3]

Block AMPA/kainate receptors.[3]

This polyvalent action suggests potential therapeutic applications for neurological and

neuropsychiatric disorders characterized by abnormal glutamatergic activity, such as stroke

and seizures.[4]

Quantitative Data Summary
The following table summarizes the quantitative data obtained from electrophysiological studies

on the effects of 3,5-dibromo-L-phenylalanine on rat cerebrocortical neurons.[3]
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Parameter Value Description

NMDA Receptor EC₅₀ 331.6 ± 78.6 µM

The concentration of 3,5-

dibromo-L-phenylalanine that

produces a half-maximal

activation of NMDA receptors.

NMDA Receptor Efficacy 30.5 ± 4.7%

The efficacy of 3,5-dibromo-L-

phenylalanine in activating

NMDA receptors compared to

NMDA itself.

AMPA/kainate mEPSC

Frequency IC₅₀
29.4 ± 4.3 µM

The concentration of 3,5-

dibromo-L-phenylalanine that

causes a 50% inhibition of the

frequency of AMPA/kainate

miniature excitatory

postsynaptic currents.

Experimental Protocols
The following is a detailed methodology for a key experiment cited in the literature for a closely

related compound, which can be adapted for studying 3-Bromo-DL-phenylalanine.

Electrophysiological Recording in Rat Cerebrocortical
Neurons
Objective: To characterize the effects of brominated phenylalanine derivatives on glutamatergic

synaptic transmission.

Methodology:

Cell Culture: Primary cultures of cerebrocortical neurons are prepared from rat embryos.

Patch-Clamp Recording: Whole-cell patch-clamp recordings are performed on cultured

neurons to measure synaptic currents.
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Drug Application: The test compound (e.g., 3,5-dibromo-L-phenylalanine) is applied to the

neurons via a perfusion system.

Data Acquisition: Miniature excitatory postsynaptic currents (mEPSCs) mediated by NMDA

and AMPA/kainate receptors are recorded and analyzed.

Data Analysis: The effects of the compound on the amplitude, frequency, and kinetics of

mEPSCs are quantified to determine its modulatory actions on different receptor subtypes.

Visualizations
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Click to download full resolution via product page

Caption: Workflow for assessing the neurophysiological effects of 3-Bromo-DL-phenylalanine.
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Caption: Modulatory effects of brominated phenylalanine analogs on glutamatergic signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromo-DL-phenylalanine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556634#3-bromo-dl-phenylalanine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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